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For researchers, scientists, and drug development professionals, understanding the evolution

and performance of dental adhesives is crucial for the development of new and improved

restorative materials. This guide provides an objective comparison of the bond strength of

Cervident, a first-generation dental adhesive, with contemporary universal adhesives,

supported by experimental data and detailed methodologies.

Introduction
The longevity and success of dental restorations are critically dependent on the adhesive bond

between the restorative material and the tooth structure. Over the past several decades, dental

adhesive technology has undergone a remarkable evolution. This guide delves into a

comparative analysis of bond strength, pitting a pioneering first-generation adhesive,

Cervident, against the advanced formulations of modern universal adhesives. By examining

quantitative data and experimental protocols, this document aims to provide a clear perspective

on the significant advancements in adhesive dentistry.

Historical Perspective: The Advent of Cervident
Cervident, introduced in the 1960s, was one of the earliest commercially available dental

adhesives. Its formulation was based on N-phenylglycine-glycidyl methacrylate (NPG-GMA). At

the time, it represented a significant step towards achieving a chemical bond between

restorative resins and tooth structure. However, its clinical performance was hampered by very

low bond strengths, typically in the range of 1-3 Megapascals (MPa). This often led to

restoration failure and limited its clinical applicability.
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The Era of Modern Universal Adhesives
In stark contrast, modern universal adhesives represent the pinnacle of dental bonding

technology. These multi-component systems are designed to bond to a variety of substrates,

including enamel, dentin, metal, and ceramic. Their formulations are significantly more complex

than their predecessors, typically containing:

Functional Monomers: Such as 10-methacryloyloxydecyl dihydrogen phosphate (10-MDP),

which can chemically bond to hydroxyapatite in the tooth structure.

Cross-linking Monomers: Like bisphenol A-glycidyl methacrylate (Bis-GMA) and urethane

dimethacrylate (UDMA), which form a durable polymer network.

Solvents: Such as ethanol, acetone, or water, to ensure proper wetting and infiltration into

the tooth structure.

Initiators: To trigger the polymerization reaction when light-cured.

Fillers: In some formulations, to enhance mechanical properties.

Universal adhesives offer the flexibility of being used with different etching techniques: total-

etch (etch-and-rinse), self-etch, or selective-etch, providing clinicians with a versatile solution

for various clinical scenarios.

Quantitative Comparison of Bond Strength
The following table summarizes the bond strength of Cervident in comparison to three

representative modern universal adhesives: Scotchbond™ Universal (3M), OptiBond™

Universal (Kerr), and CLEARFIL™ Universal Bond (Kuraray). The data is presented for both

shear bond strength (SBS) and microtensile bond strength (μTBS) tests on dentin and enamel,

utilizing different etching techniques where applicable.
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Adhesive
System

Substrate
Etching
Technique

Bond Strength
Test

Mean Bond
Strength (MPa)

Cervident Dentin/Enamel Not Applicable Shear/Tensile 1 - 3

Scotchbond™

Universal
Dentin Self-Etch Shear

24.78 - 35.15[1]

[2]

Dentin Total-Etch Shear ~30

Enamel Self-Etch Shear ~25

Enamel Total-Etch Shear ~30

Dentin Self-Etch Microtensile 41.12 - 48.05[3]

Enamel Total-Etch Microtensile 65.75[3][4]

OptiBond™

Universal
Dentin Self-Etch Shear >25[5]

Dentin Total-Etch Shear >30[5]

Enamel Self-Etch Shear >30[5]

Enamel Total-Etch Shear >35[5]

CLEARFIL™

Universal Bond
Dentin Self-Etch Shear 33

Enamel Self-Etch Shear 23

Enamel Total-Etch Shear 32

Note: The bond strength values for modern universal adhesives can vary depending on the

specific study, testing conditions, and laboratory. The values presented are representative

ranges found in the scientific literature.

Experimental Protocols
The bond strength of dental adhesives is primarily evaluated using two in-vitro methods: Shear

Bond Strength (SBS) and Microtensile Bond Strength (μTBS) testing. The methodologies for

these tests are critical for the interpretation and comparison of results.
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Shear Bond Strength (SBS) Testing
The SBS test measures the force required to de-bond a restorative material from the tooth

surface in a shearing motion. The protocol is generally performed as follows, often adhering to

standards like ISO 29022:

Specimen Preparation: Extracted human or bovine teeth are embedded in acrylic resin, and

a flat surface of either enamel or dentin is exposed by grinding with silicon carbide paper.

Adhesive Application: A standardized area on the prepared tooth surface (typically a circle

with a diameter of 2.35 to 3 mm) is defined. The adhesive system is applied according to the

manufacturer's instructions for the chosen etching technique (self-etch or total-etch).

Composite Placement: A cylindrical mold is placed over the adhesive-treated area, and a

resin composite is incrementally packed into the mold and light-cured.

Storage: The bonded specimens are stored in water at 37°C for 24 hours to simulate oral

conditions.

Testing: The specimen is mounted in a universal testing machine. A shearing force is applied

to the base of the composite cylinder at a constant crosshead speed (e.g., 0.5 or 1.0

mm/min) until failure occurs.

Data Calculation: The shear bond strength is calculated in Megapascals (MPa) by dividing

the peak load at failure (in Newtons) by the bonded surface area (in mm²).

Microtensile Bond Strength (μTBS) Testing
The μTBS test is considered to provide a more uniform stress distribution at the adhesive

interface and is particularly useful for evaluating the bond strength to smaller, more complex

surfaces. The general protocol is as follows:

Specimen Preparation: A flat enamel or dentin surface is prepared on an extracted tooth.

Adhesive and Composite Application: The adhesive is applied to the entire prepared surface,

followed by the incremental build-up of a resin composite block (typically 4-5 mm in height).
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Specimen Sectioning: After 24 hours of water storage, the bonded tooth is sectioned into

multiple small beams or "sticks" with a cross-sectional area of approximately 1 mm². Each

beam contains the adhesive interface between the dentin/enamel and the composite.

Testing: Each beam is attached to a specialized jig in a universal testing machine and

subjected to a tensile force at a constant crosshead speed (e.g., 1.0 mm/min) until it

fractures.

Data Calculation: The microtensile bond strength (in MPa) is calculated by dividing the force

at which the beam fractured by the cross-sectional area of the bonded interface.

Visualizing the Evolution and Testing Process
To better illustrate the concepts discussed, the following diagrams have been generated using

the DOT language.

Cervident (1st Gen)
~1-3 MPa

2nd Gen
~5-8 MPa

3rd Gen
~12-15 MPa

4th Gen (Total-Etch)
~18-25 MPa

5th Gen (One-Bottle Etch & Rinse)
~20-25 MPa

6th Gen (Self-Etch Primer)
~18-23 MPa

7th Gen (All-in-One Self-Etch)
~18-25 MPa

Modern Universal Adhesives
>25 MPa

Click to download full resolution via product page

Figure 1: Evolution of Dental Adhesives and Bond Strength.
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Figure 2: General Workflow of a Bond Strength Test.
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Conclusion
The advancement from early adhesives like Cervident to modern universal adhesives

represents a quantum leap in dental material science. The bond strength has increased more

than tenfold, leading to significantly improved clinical outcomes and enabling more

conservative and esthetic restorative procedures. This progress is a direct result of a deeper

understanding of the chemistry of adhesion and the complex interactions at the tooth-

restorative interface. For researchers and developers in the field, the journey from NPG-GMA

to multi-mode, functional monomer-containing adhesives serves as a powerful example of how

targeted chemical innovation can revolutionize clinical practice. Continued research into the

long-term durability and biocompatibility of these advanced materials will undoubtedly shape

the future of restorative dentistry.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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